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Compound of Interest

Compound Name: 3C-P (hydrochloride)

Cat. No.: B1162873

Get Quote

Executive Summary
The identification of 3C-P (1-(3,5-dimethoxy-4-propoxyphenyl)propan-2-amine) presents

specific challenges in forensic toxicology due to its structural similarity to the 2C-series

phenethylamines and other regioisomers. Unlike 2C-P, which is a phenethylamine, 3C-P is an

amphetamine homologue (α-methylated). This structural nuance fundamentally alters the mass

spectral fragmentation pattern, shifting the base peak from

30 (typical of primary phenethylamines) to

44 (typical of α-methyl amines).

This protocol details a validated GC-MS workflow emphasizing chemical derivatization with

PFPA (Pentafluoropropionic anhydride) or HFBA (Heptafluorobutyric anhydride). While

underivatized analysis is possible, it often yields poor chromatographic peak shape and non-

diagnostic mass spectra dominated by low-mass amine fragments. This guide provides the

parameters necessary to generate unique, high-mass diagnostic ions for definitive

identification.
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Property Detail

Common Name 3C-P

IUPAC Name
1-(3,5-dimethoxy-4-propoxyphenyl)propan-2-

amine

Chemical Family
Amphetamine (3,5-dimethoxy-4-propoxy

substituted)

Formula (Freebase)

Molecular Weight 253.34 g/mol (Freebase)

Salt Form
Hydrochloride (HCl) - Requires freebasing for

optimal GC behavior

Key Isomer
2C-P (2,5-dimethoxy-4-propylphenethylamine) -

Must be differentiated

Experimental Workflow (Logic & Causality)
The analysis requires converting the hydrophilic hydrochloride salt into a lipophilic freebase to

prevent thermal degradation in the injection port (which can cause "ghost peaks" or tailing).

Derivatization is strongly recommended to stabilize the primary amine and increase the

molecular weight of diagnostic fragments.

Sample Preparation Protocol
Step 1: Liquid-Liquid Extraction (LLE)

Dissolve 5–10 mg of sample in 1 mL deionized water.

Add 200 µL of 1.0 M NaOH (pH > 12). Rationale: Deprotonates the amine (

), rendering it soluble in organic solvents.

Add 2 mL Ethyl Acetate or Methyl tert-butyl ether (MTBE).

Vortex for 30 seconds; Centrifuge at 3000 rpm for 3 minutes.
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Transfer the top organic layer to a clean vial.

Evaporate to dryness under a stream of Nitrogen (

) at 40°C.

Step 2: Derivatization (Acylation) Choice of Reagent:PFPA is preferred over TFAA for better

stability and unique mass increments (

Da).

Reconstitute dried residue in 50 µL Ethyl Acetate.

Add 50 µL PFPA (Pentafluoropropionic anhydride).

Incubate at 70°C for 20 minutes. Rationale: Ensures complete reaction of the sterically

hindered primary amine.

Evaporate to dryness under

.

Reconstitute in 100 µL Ethyl Acetate for injection.

Workflow Diagram

Sample (HCl Salt) Alkaline Hydrolysis
(NaOH, pH > 12)

Freebasing L/L Extraction
(Ethyl Acetate)

Partitioning Derivatization
(PFPA @ 70°C)

Stabilization GC-MS Analysis
(Splitless)

Injection
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Figure 1: Critical workflow for converting thermal-labile salts to stable, volatile derivatives.

GC-MS Instrument Parameters
These parameters are optimized for the separation of amphetamine-class regioisomers using a

standard 5% phenyl polysiloxane column.
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Parameter Setting Rationale

Inlet Mode Splitless (1.0 min purge)
Maximizes sensitivity for trace

analytes.

Inlet Temp 250°C
Sufficient to volatilize without

thermal cracking.

Carrier Gas
Helium, Constant Flow 1.0

mL/min

Maintains consistent retention

times (RT).

Column
Rxi-5Sil MS or DB-5MS (30m x

0.25mm x 0.25µm)

Standard non-polar phase;

"Sil" versions reduce bleed.

Oven Program

60°C (1 min)

20°C/min

280°C (Hold 5 min)

Fast ramp minimizes peak

broadening; final hold elutes

contaminants.

Transfer Line 280°C
Prevents condensation of high-

boiling derivatives.

Ion Source EI (70 eV), 230°C
Standard ionization energy for

library matching.

Scan Range 40 – 500
Captures low mass base

peaks and molecular ions.

Solvent Delay 3.00 min
Protects filament from solvent

peak.

Results & Discussion: Mass Spectral Interpretation
Underivatized 3C-P
The mass spectrum of underivatized 3C-P is characterized by a dominant base peak resulting

from

-cleavage.

Base Peak (
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44): The ethanamine chain cleaves at the

-carbon. Because 3C-P is an amphetamine (has an

-methyl group), the fragment is

, which has a mass of 44.

Note: This distinguishes it from 2C-P (a phenethylamine), which lacks the methyl group

and yields a base peak of

30

.

Molecular Ion (

253): Typically low intensity (<5%) due to the instability of the amine radical cation.

Other Ions:

210 (Loss of propyl + H),

151 (Trimethoxybenzyl cation analog).

PFPA-Derivatized 3C-P (Recommended)
Derivatization adds the pentafluoropropionyl group (

) to the amine.

Mechanism: The

-cleavage still dominates, but the fragment is heavier.[1]

Base Peak (

190): The

44 amine fragment becomes

.
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Calculation:

.

Diagnostic High Mass Ions: The molecular ion increases to

399. You will often see a strong fragment at

236 or 252 representing the aromatic core, which aids in confirming the specific "3,5-
dimethoxy-4-propoxy" substitution pattern.

Fragmentation Pathway Diagram
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Figure 2: Mass spectral fragmentation logic comparing native and derivatized forms.

Quality Assurance & Validation
To ensure the identification is legally defensible (SWGDRUG Category A/B), follow these

validation steps:

Retention Index (RI) Verification:
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Calculate the RI of 3C-P using a

alkane ladder.

Target RI (DB-5MS): Approximately 1650–1680 (Underivatized). Derivatization will shift

this significantly.

Self-Validating Check: If the calculated RI deviates >20 units from the reference standard,

check for column trimming issues or active sites in the liner.

Blank Analysis: Always run a solvent blank (Ethyl Acetate) immediately before the sample to

rule out carryover, which is common with sticky amine salts.

Isomer Exclusion:

2C-P (Phenethylamine): Look for

30 base peak.

3C-P (Amphetamine): Look for

44 base peak.

Critical Check: If you see

58, suspect a methamphetamine derivative (N-methylated), not 3C-P.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ion Types and Fragmentation Patterns in Mass Spectrometry - Creative Proteomics
[creative-proteomics.com]

To cite this document: BenchChem. [GC-MS analysis parameters for 3C-P hydrochloride
identification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162873/docs#gc-ms-analysis-parameters-for-3c-p-
hydrochloride-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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